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Compound of Interest

Compound Name: Hyaluronate hexasaccharide

Cat. No.: B3029644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies used to

determine the molecular weight of hyaluronate hexasaccharide. Hyaluronan (HA), a non-

sulfated glycosaminoglycan, plays crucial roles in various biological processes, and its activity

is often dependent on its molecular size. The hexasaccharide, a six-sugar unit of HA, is of

significant interest in research and drug development. Accurate molecular weight determination

is therefore critical for the characterization and quality control of these oligosaccharides.

Theoretical Molecular Weight
Hyaluronate hexasaccharide is composed of three repeating disaccharide units of N-

acetylglucosamine and glucuronic acid. Its chemical formula is C42H65N3O34.[1][2] Based on

this composition, the theoretical molecular weight can be calculated.

Parameter Value Reference

Chemical Formula C42H65N3O34 [1][2]

Theoretical Molecular Weight 1155.97 g/mol [1][2][3]
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Several analytical techniques are employed to experimentally determine the molecular weight

of hyaluronate hexasaccharides. The most common and powerful methods include Mass

Spectrometry (MS), Size-Exclusion Chromatography with Multi-Angle Light Scattering (SEC-

MALS), and Polyacrylamide Gel Electrophoresis (PAGE).

Mass Spectrometry (MS)
Mass spectrometry is a highly sensitive technique that measures the mass-to-charge ratio

(m/z) of ions. It is a powerful tool for determining the molecular weight of oligosaccharides with

high accuracy.[4] Both Electrospray Ionization (ESI) and Matrix-Assisted Laser

Desorption/Ionization (MALDI) are commonly used ionization techniques for analyzing

hyaluronan oligosaccharides.

ESI is a soft ionization technique that is well-suited for analyzing polar and thermally labile

molecules like oligosaccharides. In ESI-MS analysis of hyaluronate hexasaccharide,

characteristic ions corresponding to di- and tri-charged species are often observed.[5] For

instance, in negative ion mode, ions at m/z 576.665 (z=2) and m/z 384.107 (z=3) are indicative

of the hexasaccharide.[5]

MALDI-TOF-MS is another effective method for determining the molecular weight of

hyaluronan oligosaccharides.[4] This technique involves co-crystallizing the analyte with a

matrix that absorbs laser energy, leading to the desorption and ionization of the analyte. For

acidic polysaccharides like hyaluronan, derivatization, such as methyl esterification, can

enhance sensitivity and provide more quantitative results in MALDI-TOF-MS.[4]
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Workflow for MS-based molecular weight determination.

Size-Exclusion Chromatography with Multi-Angle Light
Scattering (SEC-MALS)
SEC-MALS is a powerful technique for determining the absolute molecular weight and size

distribution of polymers in solution without the need for column calibration with standards.[6][7]

[8] Size-exclusion chromatography separates molecules based on their hydrodynamic volume,

and the MALS detector measures the intensity of light scattered by the molecules, which is

directly proportional to their molecular weight.

This method is particularly useful for analyzing the polydispersity of hyaluronan samples.[9]

While often used for high-molecular-weight HA, it can also be applied to characterize

oligosaccharides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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